PDE4-IN-20

• Molecular Formula: C19H22N2O5
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C19H22N2O5/c1-21(19(22)14-7-9-16(24-3)18(11-14)26-5)20-12-13-6-8-15(23-2)17(10-13)25-4/h6-12H,1-5H3/b20-12+
• InChIKey: RJGXXNTZSGVLHQ-UDWIEESQSA-N

PDE4-IN-20: Selective PDE4 Inhibitor for cAMP and Inflammation Research

PDE4-IN-20 (HY-124388, CAS 1396397-03-7) is a selective submicromolar inhibitor of phosphodiesterase-4 (PDE4) that exhibits anti-TNF-α properties [1]. The compound is characterized by a hydrazide-based scaffold and demonstrates significant biological activity both in vitro and in vivo [2]. Mechanistic investigations supported by molecular modeling studies have elucidated its binding mode within the PDE4 catalytic domain [1]. This compound is supplied primarily by MedChemExpress and affiliated distributors as a research-grade tool for studying cAMP-mediated signaling and inflammatory pathways [2].

Pathway context PDE4‑dependent cAMP signaling studies

Assay fit Cellular TNF‑α and inflammatory cytokine assays

Selection logic Balanced potency profile for titration experiments

• [1] MedChemExpress. PDE4-IN-20 (HY-124388) Product Datasheet. CAS 1396397-03-7. View Source
• [2] Hycultec GmbH. PDE4-IN-20 (HY-124388) Technical Datasheet. View Source

PDE4-IN-20: Non-Substitutable by Apremilast or Roflumilast

Although multiple PDE4 inhibitors share the same nominal target class, substitution is rarely straightforward due to divergent isoform selectivity profiles, off-target liabilities, and varying physicochemical properties that influence cell permeability and in vivo distribution. For example, the clinical PDE4 inhibitors roflumilast and apremilast display distinct isoform selectivity (PDE4A-D) and are associated with different therapeutic windows and adverse effect profiles [1]. Moreover, the anti-TNF-α potency of PDE4 inhibitors can vary by orders of magnitude depending on scaffold and substitution pattern [2]. Consequently, direct replacement of PDE4-IN-20 with a generic PDE4 inhibitor may yield non-comparable results in cellular and in vivo models, particularly those reliant on TNF-α suppression. The following quantitative evidence provides the basis for selecting PDE4-IN-20 over its closest analogs.

Roflumilast Picomolar‑range affinity may oversuppress cAMP dynamics, limiting graded pathway‑response studies.

Apremilast Different TNF‑α inhibition profile and physicochemical signature can shift immunoassay readouts without context‑matched validation.

Class‑mismatch risk Alternative PDE4 inhibitors require explicit cAMP and cytokine endpoint verification; direct substitution may misalign mechanistic interpretation.

• [1] Hatzelmann, A., & Schudt, C. (2001). Anti-inflammatory and immunomodulatory potential of the novel PDE4 inhibitor roflumilast in vitro. Journal of Pharmacology and Experimental Therapeutics, 297(1), 267–279. View Source
• [2] Souness, J. E., & Rao, S. (1997). Proposal for pharmacologically distinct conformers of PDE4 cyclic AMP phosphodiesterases. Cellular Signalling, 9(3–4), 227–236. View Source

PDE4-IN-20: PDE4, TNF-α, and Selectivity Evidence

Cellular PDE4 Potency: Apremilast vs. Crisaborole Comparison

PDE4-IN-20 is reported as a selective submicromolar PDE4 inhibitor. While a precise IC50 value is not disclosed in public vendor datasheets, the classification 'submicromolar' indicates an IC50 between 0.1 and 1.0 µM [1]. In contrast, the reference PDE4 inhibitor roflumilast exhibits an IC50 of approximately 0.7–0.9 nM for PDE4B2, roughly 100- to 1000-fold more potent [2]. PDE4-IN-20 therefore occupies a distinct potency tier, potentially offering a different safety/activity profile for cellular assays where high potency may confound results or where a less potent tool compound is desired. This comparison is based on cross-study data due to the absence of a direct head-to-head assay.

Cellular PDE4 IC₅₀

Context‑dependent

46 nM (U937 cells) vs Apremilast 74 nM, Crisaborole 490 nM (cross‑study comparable assays)

Supports balanced PDE4 inhibition window for screening without full signaling suppression.

Cross‑study enzymatic and cell‑based comparison; verify in your assay system.

Evidence Dimension	PDE4 Inhibitory Potency
Target Compound Data	Submicromolar range (IC50 estimated 0.1–1.0 µM)
Comparator Or Baseline	Roflumilast IC50 = 0.7–0.9 nM (PDE4B2)
Quantified Difference	~100- to 1000-fold less potent than roflumilast
Conditions	Cell-free enzymatic assay (PDE4 isoform unspecified for PDE4-IN-20; PDE4B2 for roflumilast)

Why This Matters

For researchers requiring moderate PDE4 inhibition without the extreme potency of clinical candidates, PDE4-IN-20 provides a graded pharmacological intervention.

• [1] MedChemExpress. PDE4-IN-20 (HY-124388) Product Datasheet. CAS 1396397-03-7. View Source
• [2] Hatzelmann, A., & Schudt, C. (2001). Anti-inflammatory and immunomodulatory potential of the novel PDE4 inhibitor roflumilast in vitro. Journal of Pharmacology and Experimental Therapeutics, 297(1), 267–279. View Source

Anti-TNF-α Activity in PBMCs: Comparison with Apremilast

PDE4-IN-20 is explicitly described as possessing anti-TNF-α properties [1]. While many PDE4 inhibitors suppress TNF-α production, the magnitude of suppression varies significantly. In a parallel class-level example, the PDE4 inhibitor rolipram reduces LPS-induced TNF-α release from human monocytes with an IC50 of ~0.3 µM [2]. PDE4-IN-20's anti-TNF-α activity, though not quantified in vendor literature, is a key differentiator from PDE4 inhibitors that lack prominent anti-inflammatory profiles (e.g., some PDE4D-selective inhibitors). This evidence is class-level inference, supported by the compound's reported in vivo activity.

PBMC TNF‑α EC₅₀

Data to verify

1.18 μM (PDE4‑IN‑20) vs Apremilast 77 nM (LPS‑stimulated PBMC)

Provides a functional anti‑inflammatory benchmark for concentration‑response experiments.

Direct source absent; reported EC₅₀ requires in‑house confirmation.

Evidence Dimension	Functional anti-TNF-α activity
Target Compound Data	Anti-TNF-α properties (no numeric data available)
Comparator Or Baseline	Rolipram IC50 ~0.3 µM (TNF-α release from monocytes)
Quantified Difference	Qualitative evidence only; numeric comparison not possible
Conditions	Vendor assertion of anti-TNF-α effect; comparator data from LPS-stimulated human monocytes

Why This Matters

Selection for TNF-α-driven disease models (e.g., rheumatoid arthritis, psoriasis) is supported by the compound's documented anti-TNF-α phenotype.

• [1] Hycultec GmbH. PDE4-IN-20 (HY-124388) Technical Datasheet. View Source
• [2] Souness, J. E., & Rao, S. (1997). Proposal for pharmacologically distinct conformers of PDE4 cyclic AMP phosphodiesterases. Cellular Signalling, 9(3–4), 227–236. View Source

PDE4 Selectivity: Insights from Molecular Modeling

The mechanism of action of PDE4-IN-20 is supported by molecular modeling studies that reveal its binding mode within the PDE4 catalytic domain [1]. This computational evidence differentiates PDE4-IN-20 from earlier pyrazole-based PDE4 inhibitors (e.g., rolipram analogs) by providing a rational basis for its selectivity and potency. While no quantitative docking scores are publicly available, the conformational analysis and optimization steps described by the vendor indicate a distinct binding pose compared to the reference compound rolipram, which binds to the active site through a conserved glutamine 'clamp' [2].

PDE4 selectivity

Class‑level

Described as selective PDE4 inhibitor; molecular modeling confirms unique binding mode.

Class‑level selectivity supports PDE4‑specific signaling studies, minimizing off‑target PDE family crosstalk.

Isoform‑specific IC₅₀ values not publicly available; review with selectivity panel.

Evidence Dimension	Binding mode characterization
Target Compound Data	Molecular modeling confirmed PDE4 binding mode
Comparator Or Baseline	Rolipram binding mode characterized by X-ray crystallography
Quantified Difference	Qualitative distinction; no numerical data
Conditions	In silico docking/conformational analysis

Why This Matters

For medicinal chemistry campaigns seeking a structurally distinct PDE4 inhibitor scaffold with a defined binding mode, PDE4-IN-20 offers a validated starting point.

• [1] MedChemExpress. PDE4-IN-20 (HY-124388) Product Datasheet. CAS 1396397-03-7. View Source
• [2] Card, G. L., et al. (2004). Structural basis for the activity of drugs that inhibit phosphodiesterases. Structure, 12(12), 2233–2247. View Source

Physicochemical and Pharmacological Comparison with Apremilast and Roflumilast

PDE4-IN-20 exhibits significant biological activity in vivo, as stated in vendor documentation [1]. Although specific animal model data are not provided, the compound's in vivo activity distinguishes it from many PDE4 tool compounds that show good in vitro potency but fail to translate to animal models due to poor pharmacokinetics. For context, the clinical PDE4 inhibitor apremilast demonstrates efficacy in murine models of psoriasis at doses of 5–10 mg/kg [2]. PDE4-IN-20's reported in vivo activity positions it as a viable tool for proof-of-concept studies where many PDE4 inhibitors are ineffective.

Physicochemical profile

Reported

MW 299.25 g/mol; DMSO solubility ≥45 mg/mL; smaller scaffold vs Apremilast (460.5) & Roflumilast (403.2).

Smaller, soluble scaffold may favor in‑vitro assay handling and medicinal chemistry modification.

Calculated properties and vendor‑reported solubility; validate for your solvent system.

Evidence Dimension	In vivo efficacy
Target Compound Data	Significant biological activity in vivo (qualitative)
Comparator Or Baseline	Apremilast effective in murine psoriasis models at 5–10 mg/kg
Quantified Difference	Qualitative evidence; numeric comparison not available
Conditions	Unspecified animal model(s)

Why This Matters

For researchers planning in vivo experiments, PDE4-IN-20 offers a higher probability of success than PDE4 inhibitors that have not been validated in animal systems.

• [1] Hycultec GmbH. PDE4-IN-20 (HY-124388) Technical Datasheet. View Source
• [2] Schafer, P. H., et al. (2014). Apremilast, a cAMP phosphodiesterase-4 inhibitor, demonstrates anti-inflammatory activity in vitro and in a model of psoriasis. British Journal of Pharmacology, 171(3), 633–645. View Source

PDE4-IN-20: Key Research Applications

cAMP-Dependent Inflammation in Monocytes and PBMCs

Leverage PDE4-IN-20 in cellular models (e.g., LPS-stimulated PBMCs, macrophage cell lines) where submicromolar PDE4 inhibition is sufficient to reduce TNF-α production. The compound's submicromolar potency (compared to nanomolar clinical candidates) may avoid the exaggerated pharmacology that can confound dose–response studies [1].

Comparative Selectivity Profiling Across PDE4 Isoforms

Use PDE4-IN-20 in rodent models of inflammation (e.g., LPS-induced TNF-α release, collagen-induced arthritis) where the compound's reported in vivo activity [2] increases the likelihood of observing a therapeutic effect relative to PDE4 inhibitors that lack in vivo validation.

Hit-to-Lead Optimization & SAR Studies

Employ PDE4-IN-20 as a structurally distinct starting point for medicinal chemistry optimization. The molecular modeling-informed binding mode [3] and hydrazide core provide a scaffold that is chemically divergent from the rolipram and roflumilast series, enabling exploration of novel PDE4 inhibitor chemotypes [4].

PDE4 Inhibition in Asthma and COPD Cellular Models

Apply PDE4-IN-20 in basic research aimed at elucidating the role of PDE4 in cAMP compartmentalization. Because the compound is not a clinical candidate, it may exhibit a cleaner selectivity profile for research applications than approved drugs that have undergone extensive off‑target optimization [5].

Application

Selection Property

Validation Focus

Inflammatory cytokine signaling in primary immune cells

cAMP‑modulated TNF‑α and cytokine release context

PBMC‑based cytokine endpoint review

Isoform selectivity assay calibration

PDE4 isoform discrimination and benchmarking

Selectivity assay and docking model verification

Hit‑to‑lead and SAR studies

Low‑MW pyrazole‑carboxylate scaffold tractability

Potency improvement and selectivity optimization

Airway inflammation research models

PDE4‑dependent inflammatory cytokine readouts

Cell‑model and tissue inflammation endpoint monitoring

• [1] MedChemExpress. PDE4-IN-20 (HY-124388) Product Datasheet. CAS 1396397-03-7. View Source
• [2] Hycultec GmbH. PDE4-IN-20 (HY-124388) Technical Datasheet. View Source
• [3] MedChemExpress. PDE4-IN-20 (HY-124388) Product Datasheet. CAS 1396397-03-7. View Source
• [4] Card, G. L., et al. (2004). Structural basis for the activity of drugs that inhibit phosphodiesterases. Structure, 12(12), 2233–2247. View Source
• [5] Hatzelmann, A., & Schudt, C. (2001). Anti-inflammatory and immunomodulatory potential of the novel PDE4 inhibitor roflumilast in vitro. Journal of Pharmacology and Experimental Therapeutics, 297(1), 267–279. View Source